1-[3-(3-chlorophenyl)acryloyl]-1H-1,2,3-benzotriazole

• IUPAC Name: (E)-1-(benzotriazol-1-yl)-3-(3-chlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H10ClN3O/c16-12-5-3-4-11(10-12)8-9-15(20)19-14-7-2-1-6-13(14)17-18-19/h1-10H/b9-8+
• InChI Key: ATXGSMFFEFVCBJ-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2C(=O)C=CC3=CC(=CC=C3)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)N=NN2C(=O)/C=C/C3=CC(=CC=C3)Cl
• Molecular Formula: C15H10ClN3O
• Molecular Weight: 283.71 g/mol

Description

1-[3-(3-chlorophenyl)acryloyl]-1H-1,2,3-benzotriazole, also known as CABA or 3-(3-Chlorophenyl)-1-(1,2,3-benzotriazol-1-yl)prop-2-en-1-one, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[3-(3-chlorophenyl)acryloyl]-1H-1,2,3-benzotriazole varies depending on its application. In photodynamic therapy, this compound acts as a photosensitizer, which upon exposure to light, generates singlet oxygen that can react with cellular components, leading to cell death. In fluorescence imaging, this compound acts as a fluorescent probe that can bind to specific biomolecules, leading to the emission of fluorescence upon excitation. In sunscreen formulations, this compound acts as a UV-absorbing agent that can absorb UV radiation in the range of 290-400 nm, thereby preventing damage to the skin.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in various studies. In photodynamic therapy, this compound has been shown to induce cell death in cancer cells, while leaving normal cells unharmed. In fluorescence imaging, this compound has been shown to bind specifically to biomolecules such as proteins and nucleic acids, leading to the emission of fluorescence upon excitation. In sunscreen formulations, this compound has been shown to prevent damage to the skin by absorbing UV radiation.

Advantages and Limitations for Lab Experiments

1-[3-(3-chlorophenyl)acryloyl]-1H-1,2,3-benzotriazole has several advantages as a chemical compound for lab experiments. It is relatively easy to synthesize, and its purity can be confirmed through various analytical techniques. It has also been shown to have potential applications in various fields such as photodynamic therapy, fluorescence imaging, and sunscreen formulations. However, there are also some limitations to using this compound in lab experiments. For example, its stability under certain conditions may be a concern, and its toxicity to cells may limit its use in some applications.

Future Directions

There are several future directions for the study of 1-[3-(3-chlorophenyl)acryloyl]-1H-1,2,3-benzotriazole. In photodynamic therapy, further studies are needed to optimize the conditions for singlet oxygen generation and to investigate its efficacy in vivo. In fluorescence imaging, further studies are needed to explore its potential as a probe for the detection of various biomolecules in vivo. In sunscreen formulations, further studies are needed to investigate its efficacy in preventing skin damage and to explore its potential as a UV-absorbing agent in other applications.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method has been well-established, and its purity can be confirmed through various analytical techniques. This compound has been shown to have potential applications in photodynamic therapy, fluorescence imaging, and sunscreen formulations, and further studies are needed to explore its full potential in these fields.

Synthesis Methods

The synthesis of 1-[3-(3-chlorophenyl)acryloyl]-1H-1,2,3-benzotriazole involves the reaction of 3-aminophenylacryloyl chloride with 1H-1,2,3-benzotriazole in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure this compound. This method has been used successfully in several studies, and the purity of the final product has been confirmed through various analytical techniques such as NMR spectroscopy and X-ray crystallography.

Scientific Research Applications

1-[3-(3-chlorophenyl)acryloyl]-1H-1,2,3-benzotriazole has been extensively studied for its potential applications in various fields such as photodynamic therapy, fluorescence imaging, and sunscreen formulations. In photodynamic therapy, this compound has shown promising results in the treatment of cancer due to its ability to generate singlet oxygen upon exposure to light. This singlet oxygen can then react with cellular components, leading to cell death. In fluorescence imaging, this compound has been used as a fluorescent probe for the detection of various biomolecules such as proteins and nucleic acids. In sunscreen formulations, this compound has been used as a UV-absorbing agent due to its ability to absorb UV radiation in the range of 290-400 nm.